1-(4-chlorophenyl)-N-(5-oxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopentanecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C24H24ClN3O2S/c1-16-6-2-3-7-21(16)28-22(19-14-31(30)15-20(19)27-28)26-23(29)24(12-4-5-13-24)17-8-10-18(25)11-9-17/h2-3,6-11H,4-5,12-15H2,1H3,(H,26,29)
• InChI Key: UPTXLJYYEXFRQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C3CS(=O)CC3=N2)NC(=O)C4(CCCC4)C5=CC=C(C=C5)Cl
• Molecular Formula: C24H24ClN3O2S
• Molecular Weight: 454.0 g/mol
• CAS No.: 1017691-58-5

Description

This compound is a heterocyclic amide featuring a thieno[3,4-c]pyrazol core substituted with a 4-chlorophenyl group, an o-tolyl moiety, and a cyclopentanecarboxamide side chain. The molecule’s reactivity and electronic properties are influenced by the electron-withdrawing 4-chlorophenyl group, the sulfoxide (5-oxido) group, and the steric effects of the o-tolyl substituent. Computational tools like density-functional theory (DFT) and wavefunction analysis (e.g., Multiwfn) are critical for elucidating its electronic structure and correlating it with physicochemical behavior .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

The compound’s structural analogs are defined by variations in the pyrazole/thiophene core, substituents, and side chains. Below is a detailed comparison based on electronic, steric, and functional properties:

Table 1: Structural and Electronic Comparison

Compound Name / Feature	Thieno[3,4-c]Pyrazole Core	Substituents (R1, R2, R3)	Key Functional Groups	Computational Analysis Tools Used
Target Compound	Thiophene-fused pyrazole	R1: 4-chlorophenyl, R2: o-tolyl, R3: cyclopentanecarboxamide	Sulfoxide, amide, chloroaryl	DFT (Colle-Salvetti formula) , Multiwfn
N-(4-Chloro-3-((4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl)amino)phenyl)-2-(3-(1,1-dimethylethyl)-4-hydroxyphenoxy)tetradecanamide ()	Pyrazole	R1: 2,4,6-trichlorophenyl, R2: tert-butylphenoxy, R3: tetradecanamide	Chloroaryl, phenolic ether, long-chain amide	Not specified (likely crystallographic via SHELX )

Key Findings:

Core Heterocycle Differences: The target compound’s thieno[3,4-c]pyrazole core introduces conjugation between sulfur and nitrogen atoms, enhancing aromaticity and electron delocalization compared to simpler pyrazole derivatives (e.g., ’s compound). This likely impacts binding affinity in biological systems . The sulfoxide group in the target compound increases polarity and hydrogen-bonding capacity relative to the phenolic ether in ’s analog .

The cyclopentanecarboxamide side chain (target) is more rigid and compact than the tetradecanamide chain (), which may influence membrane permeability and metabolic stability .

Computational Insights: DFT calculations (via the Colle-Salvetti correlation-energy formula) highlight the target compound’s lower electron density at the pyrazole nitrogen compared to ’s analog, suggesting reduced nucleophilicity .

Methodological Considerations

• Electronic Analysis: Multiwfn’s ability to map electrostatic potentials and electron localization functions (ELF) is critical for comparing charge distribution across analogs .